2-cyclopentyl-N-[2-(2,4-dioxo-1,3-oxazolidin-3-yl)ethyl]acetamide

• IUPAC Name: 2-cyclopentyl-N-[2-(2,4-dioxo-1,3-oxazolidin-3-yl)ethyl]acetamide
• InChI: InChI=1S/C12H18N2O4/c15-10(7-9-3-1-2-4-9)13-5-6-14-11(16)8-18-12(14)17/h9H,1-8H2,(H,13,15)
• InChI Key: HEQSPULLBSXUKX-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)CC(=O)NCCN2C(=O)COC2=O
• Molecular Formula: C12H18N2O4
• Molecular Weight: 254.28 g/mol

Description

Synthesis Analysis

This involves detailing the chemical reactions used to synthesize the compound. It includes the starting materials, reagents, and conditions for each step of the synthesis.

Molecular Structure Analysis

This involves using techniques like X-ray crystallography, NMR spectroscopy, and IR spectroscopy to determine the 3D structure of the molecule.

Chemical Reactions Analysis

This involves studying the reactions that the compound can undergo. It includes looking at the reagents and conditions needed for these reactions, and the mechanism by which they occur.

Physical And Chemical Properties Analysis

This involves measuring properties like melting point, boiling point, solubility, and stability. It could also involve computational studies to predict these properties.

Mechanism of Action

If the compound is a drug, this would involve studying how it interacts with biological systems. This could include looking at the specific proteins it binds to, and how this causes a therapeutic effect.

Safety and Hazards

This involves looking at the toxicity of the compound, and any precautions that need to be taken when handling it.

Future Directions

This could involve suggesting further studies that could be done to learn more about the compound. This could include suggesting new synthetic routes, or new applications for the compound.